Cas no 1228565-88-5 ((3S)-5-bromo-2,3-dihydrobenzofuran-3-amine)

• Product Name: (3S)-5-bromo-2,3-dihydrobenzofuran-3-amine
• CAS No: 1228565-88-5
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD14562142
• CID: 4689598
• PubChem ID: 40787203
• Update Time: 2025-10-22

(3S)-5-bromo-2,3-dihydrobenzofuran-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S)-5-Bromo-2,3-dihydro-1-benzofuran-3-amine
• (S)-5-Bromo-2,3-dihydro-benzofuran-3-ylamine
• (S)-5-bromo-2,3-dihydrobenzofuran-3-amine
• 8693AH
• NE64600
• (3S)-5-bromo-2,3-dihydrobenzofuran-3-amine
• CS-0456386
• 1228565-88-5
• MFCD14562142
• N11239

• MDL： MFCD14562142
• Inchi： 1S/C8H8BrNO/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-3,7H,4,10H2/t7-/m1/s1
• InChI Key： XZTALTPLRPQESS-SSDOTTSWSA-N
• SMILES： BrC1C=CC2=C(C=1)[C@@H](CO2)N

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.3

Additional information on (3S)-5-bromo-2,3-dihydrobenzofuran-3-amine

Introduction to (3S)-5-bromo-2,3-dihydrobenzofuran-3-amine (CAS No: 1228565-88-5)

(3S-5-bromo-2,3-dihydrobenzofuran-3-amine) is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1228565-88-5, has garnered attention due to its unique structural properties and potential biological activities. The molecule features a benzofuran core with a bromine substituent at the 5-position and an amine group at the 3-position, making it a versatile scaffold for further chemical modifications.

The stereochemistry of this compound, specifically the (3S) configuration, plays a crucial role in determining its interaction with biological targets. Chiral compounds like this one often exhibit distinct pharmacological profiles compared to their racemic counterparts, making them valuable candidates for drug discovery. The benzofuran moiety is a common structural motif in many bioactive molecules, contributing to interactions with various enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of benzofuran derivatives. Studies have shown that these compounds can modulate multiple biological pathways, including those involved in inflammation, pain perception, and neurodegeneration. The presence of the bromine atom in (3S)-5-bromo-2,3-dihydrobenzofuran-3-amine enhances its reactivity, allowing for further functionalization and the creation of novel derivatives with tailored properties.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized similar scaffolds to develop molecules with therapeutic effects ranging from antiviral to anticancer applications. The amine group at the 3-position provides a handle for further derivatization, enabling the attachment of various functional groups that can enhance binding affinity or metabolic stability.

The synthesis of (3S)-5-bromo-2,3-dihydrobenzofuran-3-amine involves multi-step organic transformations that require careful optimization to achieve high yields and enantioselectivity. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure forms of such compounds, which is essential for evaluating their biological activity accurately. Techniques such as chiral auxiliary-assisted reactions and transition metal-catalyzed asymmetric transformations have been instrumental in facilitating these syntheses.

Recent research has also highlighted the importance of computational methods in designing and optimizing molecules like (3S)-5-bromo-2,3-dihydrobenzofuran-3-amine. Molecular modeling and virtual screening techniques allow researchers to predict binding interactions and optimize molecular properties before conducting experimental trials. This approach not only saves time but also reduces the reliance on trial-and-error experimentation, making drug discovery more efficient.

The biological activity of this compound has been investigated in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. The precise mechanism of action remains under investigation, but preliminary data indicate that it interacts with targets involved in modulating cytokine production and immune cell function. These findings make it an attractive candidate for further development into a therapeutic agent.

In conclusion, (3S)-5-bromo-2,3-dihydrobenzofuran-3-amine represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its synthetic accessibility and biological activity, make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will likely play an increasingly important role in the development of innovative treatments for various diseases.